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molecular formula C9H17NO3 B1317551 Isopropyl 4-Hydroxypiperidine-1-carboxylate CAS No. 832715-51-2

Isopropyl 4-Hydroxypiperidine-1-carboxylate

Cat. No. B1317551
M. Wt: 187.24 g/mol
InChI Key: UKVIBHRSFKWRPA-UHFFFAOYSA-N
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Patent
US07812159B2

Procedure details

To a stirred mixture of 4-hydroxypiperidine (53.8 g, 1.000 eq), triethylamine (71.8 g, 1.334 equivalents), and ethyl acetate (498.8 g) was added neat isopropyl chloroformate (78.0 g, 1.1966 equivalents) at a rate sufficiently slow to maintain the reaction mixture temperature at 10°-17° C. with reactor jacket cooling. After the addition had been completed, the reaction mixture was stirred at 20° C. for 18 hours. Then water (100 g) was added, and the resulting mixture was stirred for 15 minutes before the phases were separated. The organic phase was washed with two 100-gram-portions of 20 wt % aqueous NaCl by stirring for 15 min at 150 rpm before separating the aqueous wash. After a final wash with water (100 g), the organic phase was concentrated by distillation on a rotary evaporator at reduced pressure to provide product (2) (91.1 g, 92.0% yield) as light amber oil of 96.8% purity by GC. Distillation of this crude product at 117-120° C., 0.3-1.0 torr gave a 95.7% recovery of product (2) as a colorless oil collected at 112°-119° C.
Quantity
53.8 g
Type
reactant
Reaction Step One
Quantity
71.8 g
Type
reactant
Reaction Step One
Quantity
498.8 g
Type
reactant
Reaction Step One
Quantity
78 g
Type
reactant
Reaction Step Two
Name
Quantity
100 g
Type
solvent
Reaction Step Three
Yield
92%

Identifiers

REACTION_CXSMILES
[OH:1][CH:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.C(N(CC)CC)C.C(OCC)(=O)C.Cl[C:22]([O:24][CH:25]([CH3:27])[CH3:26])=[O:23]>O>[CH:25]([O:24][C:22]([N:5]1[CH2:6][CH2:7][CH:2]([OH:1])[CH2:3][CH2:4]1)=[O:23])([CH3:27])[CH3:26]

Inputs

Step One
Name
Quantity
53.8 g
Type
reactant
Smiles
OC1CCNCC1
Name
Quantity
71.8 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
Quantity
498.8 g
Type
reactant
Smiles
C(C)(=O)OCC
Step Two
Name
Quantity
78 g
Type
reactant
Smiles
ClC(=O)OC(C)C
Step Three
Name
Quantity
100 g
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 20° C. for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to maintain the reaction mixture temperature at 10°-17° C. with reactor jacket
TEMPERATURE
Type
TEMPERATURE
Details
cooling
ADDITION
Type
ADDITION
Details
After the addition
STIRRING
Type
STIRRING
Details
the resulting mixture was stirred for 15 minutes before the phases
Duration
15 min
CUSTOM
Type
CUSTOM
Details
were separated
WASH
Type
WASH
Details
The organic phase was washed with two 100-gram-portions of 20 wt % aqueous NaCl
STIRRING
Type
STIRRING
Details
by stirring for 15 min at 150 rpm
Duration
15 min
CUSTOM
Type
CUSTOM
Details
before separating the aqueous wash
WASH
Type
WASH
Details
After a final wash with water (100 g)
CONCENTRATION
Type
CONCENTRATION
Details
the organic phase was concentrated by distillation on a rotary evaporator at reduced pressure

Outcomes

Product
Details
Reaction Time
18 h
Name
Type
product
Smiles
C(C)(C)OC(=O)N1CCC(CC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 91.1 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 91.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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